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Abstract

3-(3,4-Dimethoxyphenyl)propionic acid, also known as 3,4-Dimethoxyhydrocinnamic acid, is
a versatile organic compound with a range of documented biological activities. This technical
guide provides a comprehensive overview of preliminary research on this molecule, focusing
on its synthesis, and its potential as an antioxidant, anti-inflammatory, and therapeutic agent for
hemoglobinopathies. Detailed experimental protocols, quantitative data where available, and
visualizations of key pathways are presented to support further investigation and drug
development efforts.

Chemical and Physical Properties

3-(3,4-Dimethoxyphenyl)propionic acid is a derivative of cinnamic acid with the chemical
formula C11H1404 and a molecular weight of 210.23 g/mol .[1][2][3] It is a white to off-white
crystalline solid with a melting point of 96-97 °C.
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Property Value Reference
3,4-Dimethoxyhydrocinnamic

Synonyms acid, Benzenepropanoic acid, [1114]
3,4-dimethoxy-

CAS Number 2107-70-2 [1][2][3]

Molecular Formula C11H1404 [1112][3]

Molecular Weight 210.23 g/mol [1]
White to off-white crystalline

Appearance
powder

Melting Point 96-97 °C

Boiling Point 344.2 °C [1]

Flash Point 132 °C [1]
COC1=C(OC)C=C(CCC(=0)O

SMILES [2]
)C=C1

Synthesis

A general method for the preparation of 3,4-dimethoxy benzenepropanoic acid involves a two-

step process starting from 3,4-dimethoxybenzaldehyde.[5]

Experimental Protocol: Synthesis of 3-(3,4-

Dimethoxyphenyl)propionic acid[6]

Step 1: Synthesis of 3,4-dimethoxy-cinnamic acid ethyl ester

» 3,4-dimethoxybenzaldehyde is reacted with ethyl acetate in the presence of sodium

ethoxide.

e The reaction mixture is stirred at a controlled temperature (15-35 °C) during the dropwise

addition of the sodium ethoxide solution.
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e The reaction is then heated to 50-75 °C for 2-5 hours, with progress monitored by thin-layer
chromatography.

e Upon completion, the mixture is cooled, and the pH is adjusted to neutral with hydrochloric
acid to yield the intermediate, 3,4-dimethoxy-cinnamic acid ethyl ester.

Step 2: Hydrolysis and Reduction to 3-(3,4-Dimethoxyphenyl)propionic acid

e The ethyl ester intermediate is hydrolyzed under alkaline conditions using sodium hydroxide
or potassium hydroxide.

e The resulting cinnamic acid derivative is then subjected to hydrogenation using a palladium
on carbon (Pd/C) catalyst to reduce the double bond.

» Following the reduction, the catalyst is filtered, and the final product, 3-(3,4-
Dimethoxyphenyl)propionic acid, is isolated.
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Workflow for the Synthesis of 3-(3,4-Dimethoxyphenyl)propionic acid

Sodium Ethoxide

Step 1: Ester Formation

6,4-Dimethoxybenzaldehyda

G,4-Dimethoxy-cinnamic acid ethyl esteD

Step 2: Hydrolysjs and Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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